N-(5-Amino-2-fluorophenyl)-2-(4-ethylphenoxy)-propanamide
Overview
Description
N-(5-Amino-2-fluorophenyl)-2-(4-ethylphenoxy)-propanamide, also known as N-fluoroethyl-4-ethylphenoxy-propanamide, is a fluorinated amide derivative of the ethylphenoxypropionic acid. It has been found to have a range of biochemical and physiological effects, and is used in a variety of scientific research applications.
Scientific Research Applications
N-(5-Amino-2-fluorophenyl)-2-(4-ethylphenoxy)-propanamidel-4-ethylphenoxy-propanamide has been used in scientific research applications such as drug delivery, enzyme inhibition, and protein-protein interactions. It has also been used to study the effects of fluorination on the structure and function of proteins, as well as to investigate the structure and function of membrane proteins.
Mechanism of Action
N-(5-Amino-2-fluorophenyl)-2-(4-ethylphenoxy)-propanamidel-4-ethylphenoxy-propanamide has been found to bind to proteins, particularly membrane proteins, and modulate their activity. This is thought to be due to the fluorine atom, which is known to interact with the hydrophobic regions of proteins. The fluorine atom also increases the affinity of the compound for proteins, which makes it useful for studying protein-protein interactions.
Biochemical and Physiological Effects
N-(5-Amino-2-fluorophenyl)-2-(4-ethylphenoxy)-propanamidel-4-ethylphenoxy-propanamide has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, modulate the activity of proteins, and affect the structure and function of membrane proteins. It has also been shown to have anti-inflammatory and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
N-(5-Amino-2-fluorophenyl)-2-(4-ethylphenoxy)-propanamidel-4-ethylphenoxy-propanamide has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. It also has a high affinity for proteins, which makes it useful for studying protein-protein interactions. However, it is also relatively expensive and can be toxic in high concentrations.
Future Directions
N-(5-Amino-2-fluorophenyl)-2-(4-ethylphenoxy)-propanamidel-4-ethylphenoxy-propanamide has a number of potential future applications. It could be used to develop new drug delivery systems, as it has been shown to be effective in modulating the activity of proteins. It could also be used to study the effects of fluorination on the structure and function of proteins. Additionally, it could be used to develop new drugs or therapeutics that target specific proteins or pathways. Finally, it could be used to study the structure and function of membrane proteins, which could lead to a better understanding of diseases and disorders.
properties
IUPAC Name |
N-(5-amino-2-fluorophenyl)-2-(4-ethylphenoxy)propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O2/c1-3-12-4-7-14(8-5-12)22-11(2)17(21)20-16-10-13(19)6-9-15(16)18/h4-11H,3,19H2,1-2H3,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAOLUHGCWZIELD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OC(C)C(=O)NC2=C(C=CC(=C2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Amino-2-fluorophenyl)-2-(4-ethylphenoxy)-propanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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